tert-Butyl 5-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate

• IUPAC Name: tert-butyl 5-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate
• InChI: InChI=1S/C11H11F3O3S/c1-10(2,3)17-9(16)7-5-4-6(18-7)8(15)11(12,13)14/h4-5H,1-3H3
• InChI Key: WAIFCJANMGGQNP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=C(S1)C(=O)C(F)(F)F
• Molecular Formula: C11H11F3O3S
• Molecular Weight: 280.27 g/mol
• CAS No.: 1864060-79-6

Description

“tert-Butyl 5-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate” is a chemical compound with the molecular formula C11H11F3O3S. It has a molecular weight of 281.28.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H12F3O3S/c1-10(2,3)17-9(16)7-5-4-6(18-7)8(15)11(12,13)14/h4-5,18H,1-3H3.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 281.28. It should be stored at a temperature between 28°C.

Scientific Research Applications

Solid-Phase Synthesis of Peptides

The application of tert-butyl thiophene derivatives in the synthesis of sensitive peptides has been demonstrated through the development of new linkers based on the electron-rich 3,4-ethylenedioxythenyl (EDOTn) moiety. This approach facilitates the solid-phase synthesis of peptide carboxylic acids, allowing for the obtention of both free and tert-butyl-protected peptides. The high acid lability of these linkers, as exemplified by the synthesis of free and tert-butyl-protected Leu-enkephalins, underscores their utility in peptide synthesis (Isidro-Llobet et al., 2008).

Chemical Ionization Mass Spectra Analysis

Research on alkyl 5-amino-3-methyl-4-(1H-pyrrol-1-yl)thiophene-2-carboxylates has revealed the unique mass spectral behavior of these compounds, including tert-butyl thiophene-2-carboxylate derivatives. The study provides insights into the molecular ion fragmentation pathways and the impact of electron impact and chemical ionization on these pathways. This work highlights the analytical applications of thiophene derivatives in understanding molecular structures and reaction mechanisms (Klyba et al., 2019).

Photolysis and Thermal Decomposition Studies

The study of the thermal decomposition of tert-butyl perester derivatives of thiophene carboxylic acids offers valuable information on the formation and fate of pseudo-C4' radicals. These findings contribute to a deeper understanding of the stability and reactivity of tert-butyl thiophene derivatives under various conditions, which is crucial for their application in synthetic chemistry and material science (Montevecchi et al., 2004).

Synthesis of Functionalized Cyclopentane Derivatives

A novel strategy for the asymmetric synthesis of tert-butyl 2-N-benzyl-N-alpha-methylbenzylamino-5-methoxycarbonylmethylcyclopentane-1-carboxylate demonstrates the versatility of tert-butyl thiophene-2-carboxylate derivatives in constructing complex, functionalized molecules. This methodology employs a domino reaction involving Michael addition, intramolecular cyclization, and selective hydrolysis, showcasing the potential of thiophene derivatives in organic synthesis (Garrido et al., 2004).

Antimicrobial and Antifungal Applications

The synthesis and photolysis of 3-tert-butyl-4-oxy(mercapto)-1,4-dihydropyrazolo[5,1-c][1,2,4]triazines, derived from tert-butyl thiophene-2-carboxylate, have been explored for their potential antimicrobial and antifungal activities. This research indicates the applicability of tert-butyl thiophene derivatives in developing new compounds with biological activities, which could lead to novel therapeutic agents (Ivanov et al., 2020).